Cas no 909072-52-2 (7-Fluorospiro[chroman-2,4'-piperidine])

• Product Name: 7-Fluorospiro[chroman-2,4'-piperidine]
• CAS No: 909072-52-2
• MF: C₁₃H₁₆FNO
• MW: 221.27064704895
• CID: 1081539
• PubChem ID: 58041435
• Update Time: 2025-09-28

7-Fluorospiro[chroman-2,4'-piperidine] Chemical and Physical Properties

Names and Identifiers

• 7-Fluorospiro[chroman-2,4'-piperidine]
• 3,4-DIHYDRO-7-FLUOROSPIRO[CHROMENE-2,4'-PIPERIDINE]
• 7-fluorospiro[3,4-dihydrochromene-2,4'-piperidine]
• 7-fluoro-3,4-dihydrospiro[chromene-2,4'-piperidine]
• 909072-52-2
• SCHEMBL537937
• FT-0647334
• 7-Fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]
• DTXSID00728691
• 7-fluorospiro[chromane-2,4'-piperidine]

• Inchi： 1S/C13H16FNO/c14-11-2-1-10-3-4-13(16-12(10)9-11)5-7-15-8-6-13/h1-2,9,15H,3-8H2
• InChI Key： ZFDLTTNXANIPLB-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)OC1(CC2)CCNCC1

Computed Properties

• Exact Mass: 221.12200
• Monoisotopic Mass: 221.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.60170

Additional information on 7-Fluorospiro[chroman-2,4'-piperidine]

Introduction to 7-Fluorospiro[chroman-2,4'-piperidine] (CAS No. 909072-52-2)

7-Fluorospiro[chroman-2,4'-piperidine] (CAS No. 909072-52-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and the presence of a fluorine atom, exhibits a range of biological activities that make it a promising candidate for the development of new therapeutic agents.

The spirocyclic structure of 7-Fluorospiro[chroman-2,4'-piperidine] is particularly noteworthy due to its potential to enhance the pharmacological properties of the molecule. Spirocycles are known for their ability to improve the bioavailability, metabolic stability, and brain penetration of drug candidates. The incorporation of a fluorine atom further enhances these properties by modulating the lipophilicity and electronic characteristics of the molecule.

Recent studies have shown that 7-Fluorospiro[chroman-2,4'-piperidine] possesses potent activity against various biological targets. For instance, it has been reported to exhibit significant affinity for serotonin receptors, particularly the 5-HT_1A receptor. This interaction has led to its evaluation as a potential antidepressant and anxiolytic agent. Preclinical studies have demonstrated that 7-Fluorospiro[chroman-2,4'-piperidine] can effectively reduce anxiety-like behaviors in animal models, suggesting its potential therapeutic utility in treating anxiety disorders.

In addition to its effects on serotonin receptors, 7-Fluorospiro[chroman-2,4'-piperidine] has also shown promise in modulating other neurotransmitter systems. Research indicates that it can interact with dopamine receptors, specifically D₂ receptors, which are implicated in various neurological and psychiatric disorders. This dual action on both serotonin and dopamine receptors makes 7-Fluorospiro[chroman-2,4'-piperidine] a versatile compound with broad therapeutic potential.

The pharmacokinetic profile of 7-Fluorospiro[chroman-2,4'-piperidine] has been extensively studied to ensure its suitability for clinical development. In vitro and in vivo experiments have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful drug candidate.

Toxicity studies have also been conducted to assess the safety profile of 7-Fluorospiro[chroman-2,4'-piperidine]. These studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile further supports its potential for clinical translation.

The development of new drugs targeting neurological and psychiatric disorders remains a significant challenge in pharmaceutical research. The unique properties of 7-Fluorospiro[chroman-2,4'-piperidine], including its spirocyclic structure and fluorine substitution, position it as a promising lead compound for further investigation. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects.

In conclusion, 7-Fluorospiro[chroman-2,4'-piperidine] (CAS No. 909072-52-2) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and biological activities make it a valuable candidate for the development of new therapeutic agents targeting a range of neurological and psychiatric disorders. Continued research into this compound holds the promise of significant clinical benefits for patients suffering from these conditions.